5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H14BrN5O2/c1-24-13-8-3-2-7-12(13)19-16(23)14-15(18)22(21-20-14)11-6-4-5-10(17)9-11/h2-9H,18H2,1H3,(H,19,23)
• InChI Key: GTXDOHYDBYBGCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)Br)N
• Molecular Formula: C16H14BrN5O2
• Molecular Weight: 388.22 g/mol

Description

5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it is believed that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound can also bind to DNA and interfere with its replication, leading to the death of cancer cells.
Biochemical and Physiological Effects:
5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacterial cells. This compound has also been shown to have anti-inflammatory properties. In vivo studies have shown that this compound can reduce the growth of tumors in mice.

Advantages and Limitations for Lab Experiments

The advantages of using 5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit the growth of cancer cells and bacterial cells, and its anti-inflammatory properties. The limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide. One direction is to further investigate its potential applications in the development of new drugs for the treatment of various diseases. Another direction is to study its mechanism of action in more detail. Additionally, future research could focus on the synthesis of new derivatives of this compound with improved pharmacological properties. Finally, future research could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

5-amino-1-(3-bromophenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has potential applications in various fields of scientific research. In medicinal chemistry, this compound has shown promising results in the development of new drugs for the treatment of various diseases such as cancer, bacterial infections, and inflammation. In biochemistry, this compound can be used to study the interaction between proteins and DNA. In pharmacology, this compound can be used to study the mechanism of action of various drugs.